Cas no 2248326-85-2 (4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid)

4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid structure
2248326-85-2 structure
Product Name:4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid
CAS No:2248326-85-2
MF:C6H3ClF2N2O2
MW:208.550027132034
CID:5862657
PubChem ID:137938298
Update Time:2023-12-14

4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2248326-85-2
    • EN300-6509810
    • DOTDGRZVAKPRMR-UHFFFAOYSA-N
    • 4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid
    • Inchi: 1S/C6H3ClF2N2O2/c7-3-2(6(12)13)1-10-5(11-3)4(8)9/h1,4H,(H,12,13)
    • InChI Key: DOTDGRZVAKPRMR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=NC(C(F)F)=N1

Computed Properties

  • Exact Mass: 207.9851114g/mol
  • Monoisotopic Mass: 207.9851114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 63.1Ų

4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid Pricemore >>

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